Cas no 1805992-53-3 (4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine
• CAS No: 1805992-53-3
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4885975
• Update Time: 2025-07-23

4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine

• Inchi： 1S/C7H6F2INO/c1-3-2-11-7(12)5(10)4(3)6(8)9/h2,6H,1H3,(H,11,12)
• InChI Key： SSZOXDCHASJYDL-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine

Research Brief on 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine (CAS: 1805992-53-3)

The compound 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine (CAS: 1805992-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine as a versatile intermediate in the synthesis of novel bioactive molecules. Its difluoromethyl and iodo substituents make it a valuable building block for the development of fluorinated pharmaceuticals, which are increasingly important in modern drug design due to their enhanced metabolic stability and bioavailability. Researchers have successfully employed this compound in the synthesis of kinase inhibitors and antimicrobial agents, demonstrating its broad utility.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a precursor for the development of targeted cancer therapies. The research team utilized 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine to create a series of pyridine-based compounds that showed promising activity against various cancer cell lines, particularly those resistant to conventional treatments. The presence of the difluoromethyl group was found to significantly enhance the compounds' cellular permeability and target binding affinity.

Another significant application of this compound has been in the field of radiopharmaceuticals. The iodine atom at the 3-position provides an excellent handle for radioiodination, making 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine a potential candidate for the development of diagnostic imaging agents. Recent preclinical studies have demonstrated its utility in positron emission tomography (PET) tracer development, with promising results in tumor imaging applications.

The synthetic accessibility of 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine has also been a focus of recent research. Several novel synthetic routes have been developed to improve the yield and purity of this compound, including metal-catalyzed cross-coupling reactions and innovative fluorination techniques. These advancements have made the compound more readily available for pharmaceutical research and development.

Looking forward, the unique properties of 4-(Difluoromethyl)-2-hydroxy-3-iodo-5-methylpyridine suggest it will continue to play an important role in medicinal chemistry. Ongoing research is exploring its potential in developing treatments for neurological disorders and infectious diseases, leveraging its ability to cross the blood-brain barrier and its antimicrobial properties. The compound's versatility and the growing interest in fluorinated pharmaceuticals ensure it will remain a valuable tool in drug discovery efforts.